Cas no 2171994-07-1 (2-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethyl}-1,3-thiazole-4-carboxylic acid)

• Product Name: 2-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethyl}-1,3-thiazole-4-carboxylic acid
• CAS No: 2171994-07-1
• MF: C₂₆H₂₇N₃O₅S
• MW: 493.574685335159
• CID: 5792480
• PubChem ID: 165877608
• Update Time: 2025-06-12

2-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethyl}-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]ethyl}-1,3-thiazole-4-carboxylic acid
• EN300-1483172
• 2171994-07-1
• 2-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethyl}-1,3-thiazole-4-carboxylic acid

• Inchi： 1S/C26H27N3O5S/c30-23(27-14-12-24-29-22(16-35-24)25(31)32)11-5-6-13-28-26(33)34-15-21-19-9-3-1-7-17(19)18-8-2-4-10-20(18)21/h1-4,7-10,16,21H,5-6,11-15H2,(H,27,30)(H,28,33)(H,31,32)
• InChI Key： WGDRDFNPRAYODO-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)N=C1CCNC(CCCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 493.16714214g/mol
• Monoisotopic Mass: 493.16714214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 716
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 146Ų

Additional information on 2-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethyl}-1,3-thiazole-4-carboxylic acid

2-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethyl}-1,3-thiazole-4-carboxylic acid (CAS No. 2171994-07-1): An Overview

2-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethyl}-1,3-thiazole-4-carboxylic acid (CAS No. 2171994-07-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of thiazole and features a fluorenylmethoxycarbonyl (Fmoc) protecting group. The unique structure of this compound makes it a valuable tool in the synthesis of peptides and other biologically active molecules.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions and its ability to prevent premature reactions during the synthesis process. The presence of the Fmoc group in 2-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethyl}-1,3-thiazole-4-carboxylic acid ensures that the amino group remains protected until the desired stage of synthesis, allowing for precise control over the reaction sequence.

The thiazole ring, a five-membered heterocyclic compound containing sulfur and nitrogen atoms, is another key feature of this molecule. Thiazoles are known for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties. The combination of the thiazole ring with the Fmoc-protected amino group and the carboxylic acid functionality makes this compound a versatile building block in the design and synthesis of novel therapeutic agents.

Recent studies have highlighted the potential applications of 2-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethyl}-1,3-thiazole-4-carboxylic acid in various areas of medicinal chemistry. For instance, researchers have explored its use as an intermediate in the synthesis of peptidomimetics, which are molecules designed to mimic the structure and function of peptides but with improved stability and bioavailability. Peptidomimetics have shown promise in treating a range of diseases, including cancer, neurodegenerative disorders, and infectious diseases.

In addition to its role in peptide synthesis, 2-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethyl}-1,3-thiazole-4-carboxylic acid has been investigated for its potential as a scaffold for drug discovery. The thiazole ring provides a rigid structure that can be functionalized with various substituents to modulate biological activity. This flexibility allows chemists to fine-tune the properties of the compound to achieve optimal therapeutic effects while minimizing side effects.

The carboxylic acid functionality in 2-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethyl}-1,3-thiazole-4-carboxylic acid also plays a crucial role in its biological activity. Carboxylic acids are known to form stable complexes with metal ions, which can enhance their pharmacological properties. For example, metal complexes derived from thiazole carboxylic acids have been shown to exhibit potent antitumor activity by inducing apoptosis in cancer cells.

Beyond its use as a synthetic intermediate and drug scaffold, 2-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethyl}-1,3-thiazole-4-carboxylic acid has also been studied for its potential as a fluorescent probe. The Fmoc group can be cleaved under specific conditions to reveal a fluorescent moiety, making this compound useful for monitoring biological processes at the molecular level. Fluorescent probes are essential tools in cell biology and pharmacology, enabling researchers to visualize and track the behavior of biomolecules in real-time.

In conclusion, 2-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethyl}-1,3-thiazole-4-carboxylic acid (CAS No. 2171994-07-1) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features make it an invaluable tool for synthetic chemists and drug developers alike. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutic agents and diagnostic tools.